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Compound of Interest

Compound Name: 7-Chloro-4-(furan-3-yl)quinoline

CAS No.: 179380-95-1

Cat. No.: B071863

Get Quote

Physicochemical Profiling, Synthetic Utility, and Analytical Validation

Abstract This technical guide provides a comprehensive analysis of 7-Chloro-4-(furan-3-
yl)quinoline, a pharmacologically significant scaffold structurally related to 4-aminoquinoline

antimalarials (e.g., chloroquine). Beyond the fundamental molecular weight, this document

details the isotopic mass distribution critical for high-resolution mass spectrometry (HRMS),

outlines a self-validating Suzuki-Miyaura synthetic protocol, and examines the molecule's

physicochemical properties relevant to drug discovery.

Molecular Identity & Mass Spectrometry
For researchers utilizing this compound in quantitative assays or pharmacokinetic studies,

relying solely on the average molecular weight is insufficient. The presence of a chlorine atom

introduces a distinct isotopic signature that must be accounted for in mass spectrometry.
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Property Value Notes

IUPAC Name
7-Chloro-4-(furan-3-

yl)quinoline

CAS Number 179380-95-1

Molecular Formula C₁₃H₈ClNO

Average Molecular Weight 229.66 g/mol
Used for molarity calculations

(dosing).

Monoisotopic Mass 229.0294 Da
Based on ¹²C, ¹H, ³⁵Cl, ¹⁴N,

¹⁶O.

Exact Mass (M+2) 231.0265 Da
Based on ³⁷Cl isotope

contribution.

Isotopic Distribution (Mass Spec Signature)
In LC-MS/MS workflows, the chlorine atom creates a characteristic 3:1 intensity ratio between

the molecular ion [M+H]⁺ and its isotope [M+H+2]⁺.

Peak A (100% Relative Abundance): m/z 230.037 (Protonated ³⁵Cl species)

Peak B (~32% Relative Abundance): m/z 232.034 (Protonated ³⁷Cl species)

Technical Insight: When setting Multiple Reaction Monitoring (MRM) transitions, select the ³⁵Cl

monoisotopic peak (m/z ~230) as the precursor to maximize sensitivity, but monitor the ³⁷Cl

peak during method development to confirm identity.

Synthetic Architecture: Suzuki-Miyaura Coupling
The most robust route to 7-chloro-4-(furan-3-yl)quinoline utilizes a palladium-catalyzed

cross-coupling between 4,7-dichloroquinoline and 3-furanboronic acid.

Regioselectivity Logic
The starting material, 4,7-dichloroquinoline, possesses two electrophilic sites.
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C4 Position: Highly reactive due to the electron-withdrawing effect of the quinoline nitrogen

(para-position).

C7 Position: Significantly less reactive to oxidative addition by Palladium(0).

Result: The reaction proceeds selectively at C4, leaving the C7-chlorine intact (essential for

biological activity).

Validated Protocol
Reagents:

Substrate: 4,7-Dichloroquinoline (1.0 equiv)

Coupling Partner: 3-Furanboronic acid (1.2 equiv)

Catalyst: Pd(PPh₃)₄ (5 mol%) or Pd(dppf)Cl₂ (for sterically difficult cases)

Base: 2M Na₂CO₃ (aqueous)

Solvent: 1,4-Dioxane (degassed)

Workflow:

Inertion: Purge reaction vessel with Nitrogen/Argon to prevent homocoupling of boronic

acids.

Addition: Dissolve 4,7-dichloroquinoline and catalyst in dioxane. Add base and boronic acid.

[1][2][3]

Reflux: Heat to 90–100°C for 4–12 hours.

Monitoring: Monitor via TLC (Mobile Phase: Hexane/EtOAc 7:3). Look for the disappearance

of the starting material (Rf ~0.6) and appearance of the fluorescent product (Rf ~0.4).

Reaction Pathway Diagram
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Figure 1: The catalytic cycle for the regioselective arylation of 4,7-dichloroquinoline. Note the

preferential activation of the C4-Cl bond.

Physicochemical Properties & Druggability
This scaffold is a bioisostere of traditional 4-substituted quinolines. The furan ring introduces

specific lipophilic and electronic modifications compared to a phenyl or amino group.

Descriptor Value (Predicted)
Implication for Drug
Design

cLogP ~3.8 – 4.2

Highly lipophilic. Likely

requires formulation aids (e.g.,

cyclodextrins) for aqueous

solubility.

TPSA ~26 Å²

High membrane permeability;

good blood-brain barrier (BBB)

penetration potential.

H-Bond Acceptors 2 (Quinoline N, Furan O)

Potential interaction sites for

kinase hinge regions or heme

iron.

H-Bond Donors 0

Lack of donors improves

permeability but may limit

solubility.

Structure-Activity Relationship (SAR) Context: The 7-chloro substituent is critical for inhibiting

hemozoin formation in malaria parasites (preventing heme detoxification). The furan-3-yl group
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at C4 provides a planar aromatic system that can stack within the heme binding pocket or ATP-

binding sites of kinases, while being metabolically distinct from a phenyl ring (prone to CYP450

oxidation).

Experimental Validation Protocols
HPLC Purity Check

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6 x 150mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic backbone) and 320 nm (quinoline conjugation).

Analytical Logic Diagram
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Identity Confirmation

Crude Reaction Mixture

TLC Screening
(Check for C4-Subst.)

Flash Chromatography
(Silica Gel)

If Product Visible

LC-MS Analysis
Look for m/z 230/232 (3:1)

1H NMR (DMSO-d6)
Furan peaks: ~8.0-8.5 ppm

If Mass Correct

Click to download full resolution via product page

Figure 2: Quality Control workflow. The distinct chlorine isotope pattern in LC-MS serves as the

primary gate before expensive NMR time is utilized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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